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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110

Technical Support Center: Vat Black 27 Light
Fastness

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers in improving the light fastness of fabrics dyed with Vat
Black 27.

Frequently Asked Questions (FAQSs)

Q1: What is Vat Black 27 and what are its general properties?

Vat Black 27, also known as Vat Olive R or Vat Olive 2G, is a vat dye with the chemical
formula C42H23N306.[1][2][3] It appears as a black powder and is insoluble in water, acetone,
and ethanol, but slightly soluble in chloroform and pyridine.[2][3] It is primarily used for dyeing
cellulosic fibers like cotton, as well as for silk and fiber/cotton blends.[1][2][3] Vat dyes, in
general, are known for their excellent color fastness properties.[4][5]

Q2: What is light fastness and how is it measured?

Light fastness is the resistance of a dyed material to fading or changing color when exposed to
light.[6][7] It is typically rated on a scale of 1 to 8, with 8 being the most resistant to fading.[6]
The testing often involves exposing the dyed fabric to a xenon arc lamp, which simulates
natural sunlight, under controlled conditions.[8]
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Q3: What factors can influence the light fastness of Vat Black 27 dyed fabrics?
Several factors can affect the light fastness of fabrics dyed with Vat Black 27:

e Dyeing Depth: Lighter shades tend to have lower light fastness because the dye is more
dispersed on the fiber, increasing its exposure to light.[9][10][11] Darker shades generally
exhibit better light fastness.[9][10]

e Unfixed Dye: The presence of unfixed or hydrolyzed dye on the fabric surface, due to
incomplete washing and soaping, can significantly reduce light fastness.[7][8][9]

» Finishing Agents: The use of certain chemical finishing agents, such as cationic softeners
and some types of fixing agents, can negatively impact the light fastness of the dyed fabric.
[81[91[12]

e Dyeing Process Control: Improper control of dyeing parameters like temperature and alkali
concentration can lead to dye hydrolysis, which affects both the shade and fastness
properties.[13]

e Environmental Factors: High humidity and heat can accelerate the fading process.[14]

Troubleshooting Guide
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Issue Encountered

Potential Causes

Recommended Solutions

Lower than expected light

fastness rating.

Incomplete removal of unfixed

dye.

Enhance the post-dyeing
soaping and washing process
to thoroughly remove any
loose dye particles.[7][8][15]

Use of inappropriate finishing

agents.

Avoid using cationic softeners.
If a softener is necessary,
select one that is known to
have a minimal impact on light
fastness.[9][12] If a fixing
agent is used, opt for one that
does not negatively affect light

fastness.[16]

Dye hydrolysis during the

dyeing process.

Strictly control the dyeing
temperature and the
concentration of caustic soda

to prevent dye hydrolysis.[13]

Color changes to green after

mercerization.

A known issue with Vat Black
27 is that it can turn green
after mercerizing, which also
results in poor soaping

fastness.

Careful control of the alkali
concentration during

mercerization is crucial.[13]

Yellowish tint appears during

jig dyeing.

This can occur at dyeing
temperatures around 50°C and
may be due to partial

oxidation.

This issue can often be
rectified by using an insurance
powder (sodium hydrosulfite)

solution.[13]

Inconsistent color and fastness

(black side, black flowers).

This may also be a result of

partial oxidation.

An insurance powder solution
can help to improve this.[13]

Quantitative Data

Light Fastness Ratings for Vat Dyes
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Light Fastness Rating (Blue Wool Scale 1-

Dye

y 8)
Vat Black 27 6-7[1][6]
General Vat Dyes 6-8[4]

Note: The light fastness rating can vary depending on the dyeing depth and the specific
experimental conditions.

Experimental Protocols
Standard Vat Dyeing Protocol for Cotton Fabric
This protocol outlines the general steps for dyeing cotton with Vat Black 27.

e Pre-treatment: Ensure the cotton fabric is well-scoured and bleached to achieve high and

uniform absorbency.[17]

» Vatting (Reduction):

o

Prepare a dye bath with the required amount of water.

Add a suitable reducing agent (e.g., sodium hydrosulfite) and an alkali (e.g., caustic soda).
[17][18]

o

o

Add the Vat Black 27 dye to the bath.

Heat the solution to the recommended temperature (typically 50-60°C) to convert the

[¢]

insoluble dye into its soluble leuco form.[17]
e Dyeing:
o Immerse the wet, scoured fabric into the dye bath.

o Maintain the recommended dyeing temperature and time to allow for dye penetration into
the fibers.
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e Oxidation:

o After dyeing, the fabric is exposed to air or treated with a chemical oxidizing agent (e.qg.,
hydrogen peroxide or sodium perborate).[5][18] This converts the soluble leuco dye back
to its insoluble form within the fibers.[5]

e Soaping:

o Treat the dyed fabric in a hot solution containing soap or a synthetic detergent.[17] This
step is crucial for removing loose dye patrticles from the fabric surface and developing the
true shade and fastness properties.[17][18]

e Rinsing and Drying:
o Thoroughly rinse the fabric to remove any remaining chemicals and then dry it.
Protocol Modifications for Improved Light Fastness

o Enhanced Soaping: After the oxidation step, implement a more rigorous soaping process.
This can be achieved by increasing the soaping temperature, duration, or using multiple
soaping baths to ensure the complete removal of all unfixed dye.[8][15]

o Selection of Finishing Agents: If a finishing treatment is required, carefully select agents that
do not negatively impact light fastness. It is advisable to conduct preliminary tests on a small
sample of the dyed fabric with the intended finishing agent to assess its effect on light
fastness.

e Use of UV Absorbers: For applications requiring very high light fastness, consider treating
the dyed fabric with a UV absorber. These compounds can help protect the dye from
degradation by UV radiation.[12]

Visualizations
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Caption: Experimental workflow for Vat Black 27 dyeing with an optional step for enhancing
light fastness.
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Caption: Troubleshooting logic for addressing poor light fastness in Vat Black 27 dyed fabrics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Improving the light fastness of Vat Black 27 dyed
fabrics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669110#improving-the-light-fastness-of-vat-black-
27-dyed-fabrics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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